Cas no 159661-43-5 (1,2,4-Benzenetriol, 3,5-diamino-)

• Product Name: 1,2,4-Benzenetriol, 3,5-diamino-
• CAS No: 159661-43-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 109301
• PubChem ID: 21953955
• Update Time: 2025-04-18

1,2,4-Benzenetriol, 3,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol, 3,5-diamino-
• 3,5-diaminobenzene-1,2,4-triol
• SCHEMBL3731870
• 1,2,4-Benzenetriol, 3,5-diamino-
• 159661-43-5

• Inchi： 1S/C6H8N2O3/c7-2-1-3(9)6(11)4(8)5(2)10/h1,9-11H,7-8H2
• InChI Key： IOPQZPLEMDWWAH-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=C(C=1N)O)O)N

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroxyquinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Hydroxyquinols and derivatives